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Compound of Interest

Compound Name: 1-Bromo-2-fluoropropane

Cat. No.: B167499 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-2-fluoropropane
Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromo-2-fluoropropane (CAS No. 1871-

72-3) is not readily available in public databases. The following guidance is synthesized from

safety data for structurally analogous compounds, including other halogenated propanes. This

information is intended to provide immediate, essential safety and logistical information. It is not

a substitute for a substance-specific SDS and a formal risk assessment conducted by a

qualified safety professional. Always consult with your institution's Environmental Health and

Safety (EHS) department before handling this chemical.

Hazard Identification and Chemical Properties
Based on data from similar halogenated hydrocarbons, 1-Bromo-2-fluoropropane is

anticipated to be a flammable liquid that can cause irritation to the skin, eyes, and respiratory

system.[1][2] Inhalation of vapors may lead to dizziness or suffocation, and ingestion can cause

gastrointestinal irritation.[2]

Anticipated Hazards:

Physical Hazards: Flammable liquid and vapor.[1][2] Vapors may form explosive mixtures

with air and can travel to an ignition source and flash back.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b167499?utm_src=pdf-interest
https://www.benchchem.com/product/b167499?utm_src=pdf-body
https://www.benchchem.com/product/b167499?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/77491.pdf
https://pim-resources.coleparmer.com/sds/55356.pdf
https://pim-resources.coleparmer.com/sds/55356.pdf
https://pim-resources.coleparmer.com/sds/77491.pdf
https://pim-resources.coleparmer.com/sds/55356.pdf
https://pim-resources.coleparmer.com/sds/55356.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Health Hazards: Causes skin and eye irritation.[1][2] Harmful if inhaled, causing respiratory

tract irritation.[1] May be harmful if swallowed.[1]

Environmental Hazards: Halogenated organic compounds can be harmful to the environment

and should not be released into drains or soil.[3]

Physicochemical Data Summary:

Property Value Source(s)

Molecular Formula C₃H₆BrF [4]

Molecular Weight 140.98 g/mol [4]

Appearance Expected to be a liquid
Inferred from similar

compounds

Boiling Point Not available

Flash Point
Not available (Assumed to be

low and flammable)

Inferred from similar

compounds[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the recommended PPE for handling 1-Bromo-2-fluoropropane.

Table of Recommended Personal Protective Equipment (PPE):
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Body Part PPE Recommendation Rationale and Justification

Eyes/Face

Chemical splash goggles

conforming to EN166 (EU) or

ANSI Z87.1 (US) standards. A

full-face shield should be worn

in addition to goggles when

there is a significant risk of

splashing.

To protect eyes from splashes

and vapors which can cause

serious irritation.[2][5]

Hands

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Inspect gloves

for integrity before each use.

Dispose of contaminated

gloves immediately.

To prevent skin contact, which

can cause irritation and

potential absorption.[2] Given

the lack of specific permeation

data, double-gloving may be

advisable.

Body

A flame-retardant lab coat

worn over personal clothing.

For larger quantities or splash

risks, a chemical-resistant

apron or coveralls should be

used.

To protect skin from accidental

contact and splashes. Flame-

retardant material is crucial

due to the flammability of the

substance.[5]

Respiratory

All handling of volatile liquids

should be conducted within a

certified chemical fume hood. If

engineering controls are

insufficient or for emergency

situations, a NIOSH-approved

respirator with an organic

vapor cartridge is required.

To prevent inhalation of

harmful vapors that can cause

respiratory tract irritation.[2][5]

Footwear
Closed-toe, chemical-resistant

shoes.
To protect feet from spills.

Operational and Disposal Plans
Engineering Controls:
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Always handle 1-Bromo-2-fluoropropane in a well-ventilated area, preferably within a

certified chemical fume hood.

Facilities must be equipped with an emergency eyewash station and a safety shower in the

immediate vicinity of the handling area.[6]

Use spark-proof tools and explosion-proof equipment to mitigate ignition risks.[1][2]

Handling and Storage Workflow:

The following diagram illustrates the essential workflow for safely handling and storing 1-
Bromo-2-fluoropropane.

Handling and Storage Workflow for 1-Bromo-2-fluoropropane
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Caption: Workflow for safe handling, storage, and disposal of 1-Bromo-2-fluoropropane.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat and

sources of ignition.[2][6]

Store in a designated flammables cabinet.
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Segregate from incompatible materials such as strong oxidizing agents, strong bases, and

reactive metals.[6]

Spill Management:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[1]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

like vermiculite, sand, or earth. Do not use combustible materials.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for hazardous waste disposal.[1]

Decontamination: Clean the spill area thoroughly.

Disposal Plan:

All waste containing 1-Bromo-2-fluoropropane, including contaminated absorbents and

PPE, must be treated as hazardous waste.

Waste must be collected in a dedicated, clearly labeled container for halogenated organic

waste.[3][7] Do not mix with non-halogenated waste.

Disposal must be conducted through a licensed chemical waste disposal company in

accordance with all local, state, and federal regulations.[3][6] Do not discharge to sewer

systems.[3]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Flush the affected area with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC218620100&productDescription=1-BROMO-2-PROPANOL+TECH+10ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/77491.pdf
https://pim-resources.coleparmer.com/sds/77491.pdf
https://www.benchchem.com/product/b167499?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://community.preproom.org/index.php?threads/chemical-disposal.10950/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.fishersci.com/store/msds?partNumber=AC218620100&productDescription=1-BROMO-2-PROPANOL+TECH+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://pim-resources.coleparmer.com/sds/55356.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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